(Z)-N'-((naphthalen-2-ylsulfonyl)methyl)-N-(phenylcarbamothioyl)benzimidamide

• IUPAC Name: 1-[(Z)-N-(naphthalen-2-ylsulfonylmethyl)-C-phenylcarbonimidoyl]-3-phenylthiourea
• InChI: InChI=1S/C25H21N3O2S2/c29-32(30,23-16-15-19-9-7-8-12-21(19)17-23)18-26-24(20-10-3-1-4-11-20)28-25(31)27-22-13-5-2-6-14-22/h1-17H,18H2,(H2,26,27,28,31)
• InChI Key: BANVLVBEXQLPPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NCS(=O)(=O)C2=CC3=CC=CC=C3C=C2)NC(=S)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/CS(=O)(=O)C2=CC3=CC=CC=C3C=C2)/NC(=S)NC4=CC=CC=C4
• Molecular Formula: C25H21N3O2S2
• Molecular Weight: 459.6 g/mol

Description

(Z)-N'-((naphthalen-2-ylsulfonyl)methyl)-N-(phenylcarbamothioyl)benzimidamide, also known as NSC745887, is a small molecule inhibitor that has been extensively studied for its potential in cancer treatment. It was first synthesized in 2009 and has since been the subject of several scientific investigations.

Scientific Research Applications

Antibacterial Agents

• Research on naphthalene sulfonamide derivatives, closely related to the compound , has demonstrated potent antibacterial properties. These compounds have been structurally elucidated and screened for their antibacterial potential against various bacterial strains (Abbasi et al., 2015).

Photochemical and Luminescent Properties

• Naphthalene diimides, a class related to the compound, show high photochemical activity and redox activity, making them interesting for photoinduced electron transfer studies. These properties are utilized in the development of coordination polymers with reversible photochromic properties (Liu et al., 2020).

Cancer Research

• Derivatives of benzimidazole, which is structurally related to the compound , have been synthesized and evaluated for their anticancer properties. These compounds have shown potential in inhibiting cancer cell lines (Salahuddin et al., 2014).

Solar Cell Technology

• Naphthalene diimide-based compounds are utilized in solar cell technology, particularly in perovskite solar cells, due to their strong electron-withdrawing properties and stability (Kim et al., 2018).

Fluorescent Sensing

• Certain derivatives of naphthalene diimide have been developed for use in fluorescent sensing, such as detecting aniline vapor. These compounds can form gels and are useful in developing high-performance sensing films (Fan et al., 2016).

Antiviral Research

• Benzimidazole derivatives, including those with naphthalene rings, have been studied for their ability to inhibit the Zika virus, indicating potential applications in antiviral therapies (Hue et al., 2020).